Cas no 1250228-36-4 (1-(Piperidin-4-ylsulfonyl)piperidine)

• Product Name: 1-(Piperidin-4-ylsulfonyl)piperidine
• CAS No: 1250228-36-4
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 6199144
• PubChem ID: 61546092
• Update Time: 2025-06-13

1-(Piperidin-4-ylsulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(piperidine-1-sulfonyl)piperidine
• AKOS010808276
• 1250228-36-4
• 1-(Piperidin-4-ylsulfonyl)piperidine
• EN300-704175

• Inchi： 1S/C10H20N2O2S/c13-15(14,10-4-6-11-7-5-10)12-8-2-1-3-9-12/h10-11H,1-9H2
• InChI Key： IBYFOZCCMCDMLK-UHFFFAOYSA-N
• SMILES： S(C1CCNCC1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinesulfonamides

Additional information on 1-(Piperidin-4-ylsulfonyl)piperidine

Recent Advances in the Study of 1-(Piperidin-4-ylsulfonyl)piperidine (CAS: 1250228-36-4) and Its Applications in Chemical Biology and Medicine

The compound 1-(Piperidin-4-ylsulfonyl)piperidine (CAS: 1250228-36-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-(Piperidin-4-ylsulfonyl)piperidine as a versatile scaffold in drug discovery. Its piperidine sulfonyl moiety is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of the NLRP3 inflammasome, a key player in inflammatory diseases such as Alzheimer's and rheumatoid arthritis.

In terms of synthetic methodologies, advancements have been made in the efficient production of 1-(Piperidin-4-ylsulfonyl)piperidine. A novel one-pot synthesis approach, reported in Organic Letters (2024), utilizes a sulfonylation reaction of piperidine derivatives under mild conditions, yielding the target compound with high purity and scalability. This method addresses previous challenges related to low yields and complex purification steps, making it more feasible for industrial-scale production.

Pharmacokinetic studies have also shed light on the compound's favorable properties, such as its moderate blood-brain barrier permeability and metabolic stability. These characteristics position 1-(Piperidin-4-ylsulfonyl)piperidine as a promising candidate for central nervous system (CNS) drug development. Preclinical trials in rodent models have shown reduced neuroinflammation and improved cognitive function, further supporting its potential in treating neurodegenerative disorders.

Despite these promising findings, challenges remain. Issues such as off-target effects and optimal dosing regimens require further investigation. Future research directions may include structural optimization to enhance selectivity and the development of prodrug formulations to improve bioavailability. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically viable therapies.

In conclusion, 1-(Piperidin-4-ylsulfonyl)piperidine (CAS: 1250228-36-4) represents a compelling area of research with broad implications for drug discovery. Its multifaceted biological activities and improved synthetic accessibility underscore its potential as a cornerstone in the development of next-generation therapeutics for inflammatory and neurological diseases.